Cas no 1256836-88-0 (6-Bromo-1-(trifluoromethyl)isoquinoline)

• Product Name: 6-Bromo-1-(trifluoromethyl)isoquinoline
• CAS No: 1256836-88-0
• MF: C₁₀H₅BrF₃N
• MW: 276.052612066269
• MDL: MFCD18257163
• CID: 4565223
• PubChem ID: 129958146
• Update Time: 2025-05-27

6-Bromo-1-(trifluoromethyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1-(trifluoromethyl)isoquinoline
• BrC=1C=C2C=CN=C(C2=CC=1)C(F)(F)F
• D73391
• CS-0067292
• AS-84247
• 1256836-88-0
• MFCD18257163
• SCHEMBL19794692
• JRMLQGMPCVTDSI-UHFFFAOYSA-N

• MDL： MFCD18257163
• Inchi： 1S/C10H5BrF3N/c11-7-1-2-8-6(5-7)3-4-15-9(8)10(12,13)14/h1-5H
• InChI Key： JRMLQGMPCVTDSI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C(F)(F)F)=NC=CC=2C=1

Computed Properties

• Exact Mass: 274.95575 g/mol
• Monoisotopic Mass: 274.95575 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9
• Molecular Weight: 276.05

Additional information on 6-Bromo-1-(trifluoromethyl)isoquinoline

Recent Advances in the Application of 6-Bromo-1-(trifluoromethyl)isoquinoline (CAS: 1256836-88-0) in Chemical Biology and Pharmaceutical Research

6-Bromo-1-(trifluoromethyl)isoquinoline (CAS: 1256836-88-0) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its bromo and trifluoromethyl functional groups, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting cancer and inflammatory diseases.

One of the most notable applications of 6-Bromo-1-(trifluoromethyl)isoquinoline is its role in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer. Researchers have utilized this compound to develop potent and selective inhibitors for kinases like JAK2 and EGFR, which are known to play pivotal roles in tumorigenesis. The trifluoromethyl group in particular enhances the metabolic stability and binding affinity of these inhibitors, making them promising candidates for clinical development.

In addition to its utility in kinase inhibitor development, 6-Bromo-1-(trifluoromethyl)isoquinoline has also been explored in the context of medicinal chemistry for its potential as a scaffold for drug design. Recent studies have demonstrated its effectiveness in the synthesis of novel compounds with anti-inflammatory and antimicrobial properties. For instance, derivatives of this compound have shown inhibitory activity against bacterial enzymes such as DNA gyrase, suggesting potential applications in addressing antibiotic resistance.

Methodologically, the synthesis and functionalization of 6-Bromo-1-(trifluoromethyl)isoquinoline have been optimized to improve yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis have been employed to streamline the production of this compound and its derivatives. These innovations have not only enhanced the efficiency of synthetic processes but also expanded the scope of its applications in drug discovery.

The pharmacological evaluation of 6-Bromo-1-(trifluoromethyl)isoquinoline derivatives has revealed promising results in preclinical models. For example, certain derivatives have exhibited potent antitumor activity in vitro and in vivo, with mechanisms of action involving the inhibition of key signaling pathways and induction of apoptosis. These findings underscore the potential of this compound as a valuable tool in the development of next-generation therapeutics.

In conclusion, 6-Bromo-1-(trifluoromethyl)isoquinoline (CAS: 1256836-88-0) represents a versatile and highly functionalized building block in chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to antimicrobial drug design, supported by robust synthetic methodologies and promising preclinical data. Future research efforts are expected to further explore its potential, particularly in addressing unmet medical needs in oncology and infectious diseases.